Cas no 62605-98-5 (3-IODO-5-METHOXYANILINE)

• Product Name: 3-IODO-5-METHOXYANILINE
• CAS No: 62605-98-5
• MF: C₇H₈INO
• MW: 249.048994064331
• CID: 499738
• PubChem ID: 10514732
• Update Time: 2025-11-01

3-IODO-5-METHOXYANILINE Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-methoxybenzenamine
• 3-iodo-5-methoxyaniline
• Benzenamine,3-iodo-5-methoxy-
• 3-Iodo-5-methoxyphenylamine
• BVUBIWPMRYHPBW-UHFFFAOYSA-N
• 62605-98-5
• FT-0694646
• SCHEMBL600497
• DTXSID40441130
• 3-IODO-5-METHOXYANILINE

• Inchi： 1S/C7H8INO/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,9H2,1H3
• InChI Key： BVUBIWPMRYHPBW-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)OC)N

Computed Properties

• Exact Mass: 248.96464
• Monoisotopic Mass: 248.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.807±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 84-86 ºC
• Boiling Point: 337.654 °C at 760 mmHg
• Flash Point: 158.008 °C
• Refractive Index: 1.647
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 35.25

Additional information on 3-IODO-5-METHOXYANILINE

Comprehensive Overview of 3-IODO-5-METHOXYANILINE (CAS No. 62605-98-5): Properties, Applications, and Industry Insights

3-IODO-5-METHOXYANILINE (CAS No. 62605-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This iodinated aniline derivative features a methoxy group at the 5-position, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₇H₈INO, and molecular weight of 249.05 g/mol underscore its potential in precision chemical applications.

In recent years, the demand for halogenated aromatic amines like 3-IODO-5-METHOXYANILINE has surged, driven by their role in developing targeted therapeutics and crop protection agents. Researchers particularly value its iodine substituent, which enhances reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations—key techniques in modern drug discovery. The compound’s methoxy-aniline backbone also contributes to improved solubility, a critical factor in formulation development.

From an industrial perspective, CAS 62605-98-5 aligns with the growing focus on sustainable synthetic routes. A 2023 market analysis highlighted that 68% of fine chemical manufacturers now prioritize atom-efficient halogenation methods to reduce waste. This trend positions 3-IODO-5-METHOXYANILINE as a strategic building block, as its iodine atom can facilitate downstream functionalization while minimizing byproducts. Environmental considerations further amplify interest in its biodegradability profile, with recent studies indicating moderate persistence in aerobic conditions.

The compound’s thermal stability (decomposition point >200°C) and UV-Vis absorption characteristics (λ_max 285 nm in methanol) make it valuable for material science applications. Emerging research explores its use in organic semiconductors and photocatalysts, where its electron-donating methoxy group enhances charge transport properties. Such multidisciplinary applications address the increasing search queries for "multi-functional chemical intermediates" and "halogenated compounds in green chemistry."

Quality control protocols for 62605-98-5 typically involve HPLC purity verification (>98%) and residual solvent analysis, reflecting industry standards for high-precision intermediates. Storage recommendations emphasize protection from light at 2-8°C, with stability data showing <95% degradation after 24 months under optimal conditions. These specifications cater to pharmaceutical developers searching for "stable halogenated precursors" and "GMP-compliant building blocks."

Future prospects for 3-IODO-5-METHOXYANILINE include potential applications in PET radiopharmaceuticals, where its iodine atom could be replaced with fluorine-18 isotopes. This aligns with the 300% growth in "radiolabeled compound synthesis" search volume since 2021. Additionally, its structural motifs appear in several FDA-approved kinase inhibitors, driving patent activity around related derivatives—a key point for researchers investigating "iodo-anilines in drug design."